Methyl 4-((3-cyano-6-methylquinolin-4-yl)amino)benzoate hydrochloride
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Description
Methyl 4-((3-cyano-6-methylquinolin-4-yl)amino)benzoate hydrochloride is a useful research compound. Its molecular formula is C19H16ClN3O2 and its molecular weight is 353.81. The purity is usually 95%.
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Scientific Research Applications
Organic Synthesis and Chemistry
Research has demonstrated the utility of related quinoline derivatives in organic synthesis, highlighting the versatility of these compounds in constructing complex chemical structures. For instance, the cyclization of methyl benzoate derivatives in the presence of bases yields 2-substituted anilides of 4-hydroxy-1-methyl-2-oxo-1,2-dihydroquinoline-3-sulfonic acid, underscoring the reactivity of these compounds in forming heterocyclic structures (Ukrainets, Petrushova, Davidenko, & Grinevich, 2014). Additionally, the synthesis of methyl 2-(3-(2-phenylquinazolin-4-yl)thioureido)alkanoates, bearing amino acid ester residues, demonstrates the compound's role in synthesizing bioactive molecules, highlighting chemoselective reactions that further expand the utility of quinoline derivatives (Fathalla & Pazdera, 2007).
Material Science Applications
In material science, the corrosion inhibition properties of quinoline derivatives on mild steel in acidic solutions have been evaluated, indicating their potential as effective corrosion inhibitors. The study found that the inhibition efficiency depends on the nitrogen content, concentration, and molecular weight of the inhibitor, with significant efficiency values reported, demonstrating the compounds' utility in protecting metals against corrosion (Kadhim et al., 2017).
Medicinal Chemistry and Biological Applications
In the realm of medicinal chemistry, the synthesis and biological evaluation of indenopyrazoles, including a compound with a similar structural motif to "Methyl 4-((3-cyano-6-methylquinolin-4-yl)amino)benzoate hydrochloride," have shown promising antiproliferative activity toward human cancer cells without affecting antimicrobial and antimalarial activities. These findings suggest the potential of these compounds in cancer therapy, particularly as tubulin polymerization inhibitors, which could lead to cell cycle arrest in cancer cells (Minegishi et al., 2015).
Properties
IUPAC Name |
methyl 4-[(3-cyano-6-methylquinolin-4-yl)amino]benzoate;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15N3O2.ClH/c1-12-3-8-17-16(9-12)18(14(10-20)11-21-17)22-15-6-4-13(5-7-15)19(23)24-2;/h3-9,11H,1-2H3,(H,21,22);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHTQMAOECWCKIR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C(=CN=C2C=C1)C#N)NC3=CC=C(C=C3)C(=O)OC.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16ClN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.